Cas no 2172271-79-1 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid
• CAS No: 2172271-79-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6396117
• PubChem ID: 165505170
• Update Time: 2025-06-08

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid
• EN300-1570830
• 2171166-18-8
• EN300-1544624
• 2172271-79-1
• EN300-1480928
• 4-methyl-4-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid
• 2171152-75-1
• 4-methyl-4-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,16-15-25(31)32)30-26(33)18-11-13-19(14-12-18)29-27(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,11-17H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： ALXVCKBMWBUPJF-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)(C)CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid

Comprehensive Overview of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid (CAS No. 2172271-79-1)

In the realm of peptide synthesis and organic chemistry, the compound 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid (CAS No. 2172271-79-1) has garnered significant attention due to its unique structural properties and versatile applications. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for pharmaceutical research, drug discovery, and biotechnology. Its cyclohexyl and methylpentanoic acid moieties contribute to enhanced stability and solubility, making it a valuable building block for peptide modifications.

The growing demand for custom peptides and therapeutic proteins has propelled research into advanced synthetic methodologies. 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid plays a pivotal role in this context, as its Fmoc group ensures selective deprotection during synthesis, minimizing side reactions. Researchers frequently search for "Fmoc-protected amino acids" and "peptide coupling reagents" to optimize their workflows, highlighting the relevance of this compound in modern bioconjugation strategies.

From an SEO perspective, queries such as "CAS 2172271-79-1 uses" or "4-methylpentanoic acid derivatives in peptide synthesis" reflect the compound's niche yet critical role. Its compatibility with automated peptide synthesizers and green chemistry principles further aligns with industry trends toward sustainable synthesis. Additionally, the cyclohexyl ring's conformational rigidity is often discussed in forums focusing on peptide backbone design, making this compound a topic of interest for both academic and industrial researchers.

The pharmaceutical industry increasingly relies on high-purity intermediates like 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid to develop targeted therapies. Its application extends to prodrug design and biomaterial engineering, where controlled release and bioavailability are paramount. Recent studies have explored its potential in nanocarrier systems, addressing common search terms like "peptide-based drug delivery" and "Fmoc chemistry applications."

Quality control and analytical validation are critical for this compound, given its use in GMP-compliant processes. Techniques such as HPLC, mass spectrometry, and NMR are frequently employed to ensure batch consistency—a concern echoed in searches for "CAS 2172271-79-1 purity standards." Furthermore, the rise of AI-driven drug discovery has spurred interest in computational modeling of such derivatives to predict their behavior in biological systems.

In summary, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid exemplifies the intersection of chemical innovation and biomedical progress. Its multifaceted applications, from peptide therapeutics to material science, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of organic chemists and biotechnologists alike.